Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195699 R-Licarbazepine 104746-03-4 C15H14N2O2
VC0195646 2-(Tert-butylamino)-1-(2-chlorophenyl)propan-1-one hydrochloride 1049718-57-1 C13H19Cl2NO
VC0195640 Articaine Impurity B 114176-52-2 C12H18N2O3S HCl
VC0195723 Chlorpromazine N-Oxide 1672-76-0 C17H19ClN2OS
VC0195713 N'-[3-(2-Chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine 19077-20-4 C21H28ClN3S
VC0195705 Caffeidine 20041-90-1 C7H12N4O
VC0195717 7-Hydroxy Chlorpromazine 2095-62-7 C17H19ClN2OS
VC0195712 (R)-Bupivacaine HCl 27262-45-9 C18H29N2OCl
VC0195698 10-Methoxy Carbamazepine 28721-09-7 C16H14N2O2
VC0195720 10H-Phenothiazine-10-propanamine, 2-chloro-, monohydrochloride 3763-80-2 C15H16Cl2N2S
VC0195718 8-Hydroxy Chlorpromazine 3926-67-8 C17H19ClN2OS
VC0195700 10-Methoxyiminostilbene 4698-11-7 C15H13NO
VC0195696 Caffeine Impurity C (Isocaffeine) 519-32-4 C8H10N4O2
VC0195779 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one 53786-28-0 C12H14ClN3O
VC0195639 Citalopram, Hydrobromide Salt 59729-32-7 C20H22BrFN2O
VC0195703 Carbamazepine N-Glucuronide 60342-79-2 C21H20N2O7
VC0195701 Caffeine Impurity F 611-59-6 C7H8N4O2
VC0195642 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide 64372-56-1 C20H23FN2O2
VC0195782 Gabapentin Related Compound A 64744-50-9 C9H15NO
VC0195715 Chlorpromazine hydrochloride 69-09-0 C17H19ClN2S. HCl
VC0195704 6-Amino-5-formamido-1,3-dimethyluracil 7597-60-6 C7H10N4O3
VC0195637 Methyl 3-amino-4-methylthiophene-2-carboxylate 85006-31-1 C7H9NO2S
VC0195767 1,3-Dihydro-1-oxoisobenzofuran-5-carboxamide 85118-25-8 C9H7NO3
VC0195647 (S)-Citalopram N-Oxide 917482-45-2 C20H21FN2O2
VC0195716 Chlorpromazine Sulfoxide 969-99-3 C17H19ClN2OS